molecular formula C17H23N3O4S B2473264 1-(2-(5,8-Dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(2-methoxyethyl)thiourea CAS No. 887898-37-5

1-(2-(5,8-Dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(2-methoxyethyl)thiourea

Cat. No. B2473264
CAS RN: 887898-37-5
M. Wt: 365.45
InChI Key: UUZBPQCXDJKCPJ-UHFFFAOYSA-N
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Description

1-(2-(5,8-Dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(2-methoxyethyl)thiourea is a useful research compound. Its molecular formula is C17H23N3O4S and its molecular weight is 365.45. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Synthesis and Applications

Multicomponent Synthesis of Heterocyclic Compounds : A study by Tonkikh, Strakovs, and Petrova (2004) involved the multicomponent synthesis of heterocyclic compounds, including thioureas, to create novel compounds with potential applications in medicinal chemistry and material sciences. This research demonstrates the versatility of thiourea derivatives in synthesizing complex molecules (Tonkikh, Strakovs, & Petrova, 2004).

Antibacterial and Anti-MRSA Activity

Synthesis and Evaluation of Antibacterial Agents : Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showing significant antibacterial and anti-MRSA activity. These findings highlight the potential of thiourea derivatives in developing new antibacterial agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antioxidant Applications

Investigating Antioxidants in Animal Feed : The antioxidant properties of ethoxyquin and its analogs, which share structural similarities with the compound of interest, have been extensively studied by De Koning (2002). These compounds are used to protect polyunsaturated fatty acids in animal feed from oxidation, showcasing the potential of thiourea derivatives in enhancing food stability (De Koning, 2002).

Anticancer Activity

Breast Anticancer Activity : Gaber et al. (2021) focused on synthesizing quinoline-3-carboxylic acid derivatives to evaluate their anticancer effect against the breast cancer MCF-7 cell line. This research indicates the potential of quinoline thiourea derivatives in developing targeted cancer therapies (Gaber et al., 2021).

Novel Synthetic Pathways

One-Pot Synthesis of Quinazolin-4-yl-thioureas : Fathalla, Čajan, Marek, and Pazdera (2001) developed a novel one-pot synthesis method for creating quinazolin-4-yl-thiourea derivatives. This innovative approach simplifies the synthesis process and opens new avenues for the development of drugs and materials with improved efficiency and specificity (Fathalla, Čajan, Marek, & Pazdera, 2001).

properties

IUPAC Name

1-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-(2-methoxyethyl)thiourea
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23N3O4S/c1-22-9-8-19-17(25)18-7-6-11-10-12-13(23-2)4-5-14(24-3)15(12)20-16(11)21/h4-5,10H,6-9H2,1-3H3,(H,20,21)(H2,18,19,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUZBPQCXDJKCPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCNC(=S)NCCC1=CC2=C(C=CC(=C2NC1=O)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23N3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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